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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)propane

CAS No.: 13830-12-1

Cat. No.: B1277445 Get Quote

Technical Whitepaper: 2-(2-
Chloroethoxy)propane
Handling, Reactivity, and Safety Architecture for
Pharmaceutical Applications
Abstract
This technical guide provides a comprehensive operational framework for 2-(2-
Chloroethoxy)propane, a specialized alkylating agent used in the synthesis of pharmaceutical

intermediates. Unlike generic Safety Data Sheets (SDS), this document synthesizes

physicochemical data with field-proven handling protocols, focusing on the compound's dual-

hazard profile: high flammability (Flash Point < 23°C) and acute toxicity (Oral/Inhalation). It

addresses the specific risks of peroxide formation inherent to its ether backbone and outlines a

self-validating safety workflow for researchers.

Molecular Architecture & Identification
Precise identification is critical due to the existence of the structural isomer 1-(2-

chloroethoxy)propane (CAS 42149-74-6). This guide focuses exclusively on the isopropyl

derivative.

Table 1: Physicochemical Constants & Identification
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Parameter Value Context

Chemical Name 2-(2-Chloroethoxy)propane Primary IUPAC identifier

CAS Number 13830-12-1
Unique identifier (Verify

against CAS 42149-74-6)

Synonyms
2-Chloroethyl isopropyl ether;

1-Chloro-2-isopropoxyethane

Common industry

nomenclature

Molecular Formula MW: 122.59 g/mol

Structure
Isopropyl group attached to

chloroethyl ether

Boiling Point ~110–120 °C (Est.)
Lower than n-propyl isomer

(129°C) due to branching

Density 0.96 – 0.97 g/mL
Denser than non-halogenated

ethers

Solubility
Organic solvents (High); Water

(Moderate)

Lipophilic nature aids

membrane permeability

Toxicological Mechanisms & Reactivity Profile
Understanding the mechanism of toxicity allows researchers to predict risks beyond the label.

2.1 The Alkylating Hazard
The core danger of 2-(2-Chloroethoxy)propane lies in its

-chloroethyl moiety.

Mechanism: The chlorine atom is a good leaving group. In biological systems, the adjacent

oxygen can assist in displacing the chlorine, potentially forming a transient, highly reactive

oxonium intermediate.

Consequence: This electrophilic species can alkylate DNA (guanine residues) or proteins

(cysteine/lysine residues), leading to genotoxicity or enzyme inhibition.
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Comparison: While less potent than bis(2-chloroethyl)ether (a mustard gas analog), it retains

significant alkylating potential, necessitating containment strategies used for mutagenic

compounds.

2.2 Peroxidation (The Hidden Time-Bomb)
Like all ethers with

-hydrogens, this compound reacts with atmospheric oxygen to form unstable hydroperoxides.

Trigger: Exposure to air + light.

Risk: Concentration of peroxides during distillation can lead to explosive detonation.

Control: Mandatory testing with KI starch paper or peroxide strips before any heating or

concentration step.

2.3 Synthesis & Application Context
In drug development, this reagent is used to introduce the isopropoxyethyl motif, often to

modulate the lipophilicity (LogP) of a drug candidate or to act as a linker.

Precursor:
2-Isopropoxyethanol

2-(2-Chloroethoxy)propane
(Target Reagent)

Synthesis

Chlorination Agent
(SOCl2 or PCl3)

Nucleophilic Attack
(Drug Scaffold R-NH2 / R-OH)Application

Metabolic Risk:
Glutathione Conjugation

(Depletion of GSH)

In Vivo Toxicity

Alkylated Drug Intermediate
R-NH-CH2-CH2-O-iPr

S_N2 Reaction

Click to download full resolution via product page

Figure 1: The synthesis pathway typically involves chlorinating 2-isopropoxyethanol. The

resulting chloride acts as an electrophile for drug scaffolds (

reaction) but also poses a metabolic risk by depleting Glutathione.

Operational Safety Framework
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This section outlines a self-validating safety protocol. "Self-validating" means the protocol

includes checks (e.g., leak testing, peroxide testing) that must pass before proceeding.

Table 2: GHS Hazard Classification (Aggregated)

Hazard Class Category Code Statement

Flammable Liquid 2 H225
Highly flammable

liquid and vapor.[1][2]

Acute Toxicity 3 H301
Toxic if swallowed.[3]

[1][4]

Acute Toxicity 3 H331 Toxic if inhaled.[3][1]

Skin/Eye Irritation 2/2A H315/H319

Causes skin and

serious eye irritation.

[5][4][6]

3.1 Engineering Controls
Ventilation: All handling must occur within a certified Fume Hood operating at face velocity >

100 fpm.

Static Grounding: Due to H225 (High Flammability), all transfer vessels must be grounded.

Use conductive tubing for transfers > 500 mL.

3.2 Personal Protective Equipment (PPE) Matrix
Gloves: Do NOT use standard Nitrile for prolonged immersion.

Recommendation:Silver Shield (Laminate) or Viton gloves provide the best permeation

resistance against chlorinated ethers.

Splash Protection: Double-gloving (Nitrile over Laminate) is acceptable for dexterity.

Respiratory: If fume hood work is impossible (e.g., maintenance), use a Full-Face Respirator

with Organic Vapor (OV) cartridges.
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Emergency Response Protocols
This logic flow dictates immediate actions during containment failure.[7]

Incident Detected

Identify Type

Liquid Spill (>10mL) Fire / Ignition Personnel Exposure

Evacuate Lab (10m radius) Use Dry Chemical / CO2
(Water jet may spread ether)

Skin: Wash 15min
(Soap + Water)

Inhalation: Move to Fresh Air
(Support Respiration)

Don SCBA + Viton Gloves

Absorb with Vermiculite
(Do NOT use combustible sawdust)

Click to download full resolution via product page
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Figure 2: Decision matrix for spills, fires, and exposure. Note the prohibition of water jets for

ether fires.

Storage & Stability (Peroxide Management)
Storage Condition: Store under inert atmosphere (Nitrogen or Argon) in a flammables

cabinet.

Temperature: Refrigerate (2–8°C) to slow peroxidation and volatilization.

Inhibitors: Commercial grades may contain BHT (Butylated hydroxytoluene). Verify presence

on the Certificate of Analysis (CoA).

Shelf Life: Test for peroxides every 3 months if opened; every 12 months if unopened.

Discard if peroxide levels > 10 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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